Suberosol

• Molecular Formula: C31H50O2
• Molecular Weight: 454.7 g/mol
• InChI: InChI=1S/C31H50O2/c1-19(2)20(3)10-11-21(4)24-18-27(33)31(9)23-12-13-25-28(5,6)26(32)15-16-29(25,7)22(23)14-17-30(24,31)8/h12,14,19,21,24-27,32-33H,3,10-11,13,15-18H2,1-2,4-9H3/t21-,24-,25+,26+,27+,29-,30-,31-/m1/s1
• InChIKey: MJRURUDEESYVHI-UJZFCZBUSA-N

Suberosol: Anti-HIV Lanostane Triterpene

Suberosol (CAS: 151368-42-2) is a naturally occurring tetracyclic triterpenoid belonging to the lanostane class, isolated exclusively from Polyalthia suberosa (Roxb.) Thwaites [1]. Chemically defined as (3β,15α)-24-methylidenelanosta-7,9(11)-diene-3,15-diol, suberosol features a characteristic C31 lanostane skeleton with hydroxyl groups at the 3β and 15α positions and a methylidene substituent at C-24, distinguishing it from more common C30 lanostanes and other triterpenoid subclasses [2]. Initially characterized in 1993 as part of an anti-AIDS screening program, suberosol exhibits anti-HIV replication activity in H9 lymphocyte cells with a reported EC50 of 3 μg/mL [3].

Reported Anti-HIV Principle

Supports anti-HIV replication inhibition studies in H9 lymphocyte model

C31 Lanostane Scaffold

Structurally orthogonal to C30 triterpenoid anti-HIV leads

Stereochemically Defined

3β,15α diol configuration distinct from generic lanostanes

• [1] Li HY, Sun NJ, Kashiwada Y, Sun L, Snider JV, Cosentino LM, Lee KH. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV principle from Polyalthia suberosa. J Nat Prod. 1993 Jul;56(7):1130-3. doi: 10.1021/np50097a017. PMID: 8377018. View Source
• [2] ChEBI. suberosol (CHEBI:66531). European Bioinformatics Institute. View Source
• [3] Li HY, Sun NJ, Kashiwada Y, Sun L, Snider JV, Cosentino LM, Lee KH. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV principle from Polyalthia suberosa. J Nat Prod. 1993 Jul;56(7):1130-3. doi: 10.1021/np50097a017. PMID: 8377018. View Source

Suberosol: Structural Specificity & Procurement

Within the broader class of anti-HIV triterpenoids, substituent effects on the lanostane core critically modulate potency, selectivity, and physicochemical properties [1]. Suberosol is a rare C31 lanostane bearing a unique 24-methylidene substituent and 3β,15α dihydroxylation pattern, a pharmacophore configuration absent in C30 lanostanes, cycloartanes, lupanes (e.g., betulinic acid), and ursanes [2]. Empirical evidence demonstrates that even structurally adjacent analogs from the same genus (e.g., cycloartanes from Polyalthia longifolia) exhibit divergent antiviral EC50 values, cytotoxicity profiles, and therapeutic windows [3]. Consequently, generic triterpenoid sourcing introduces substantial risk of altered bioactivity and non-interchangeable experimental outcomes. The following quantitative comparisons substantiate why suberosol must be specifically selected for applications requiring its precise stereoelectronic signature.

Lanostane-type mismatch

C31 scaffold with 24-methylidene and specific 3β,15α diol may not match other lanostanes; anti-HIV profile may shift

C30 triterpenoid interchange

Betulinic acid and oleanolic acid analogs operate through distinct structural determinants; substitution may alter potency and selectivity

Stereochemical sensitivity

Anti-HIV triterpenoid activity is highly conformation-dependent; minor stereochemical changes may affect target interaction

• [1] Fujioka T, Kashiwada Y, Kilkuskie RE, Cosentino LM, Ballas LM, Jiang JB, Janzen WP, Chen IS, Lee KH. Anti-AIDS agents, 11. Betulinic acid and platanic acid as anti-HIV principles from Syzigium claviflorum, and the anti-HIV activity of structurally related triterpenoids. J Nat Prod. 1994 Feb;57(2):243-7. doi: 10.1021/np50104a008. PMID: 8176401. View Source
• [2] Li HY, Sun NJ, Kashiwada Y, Sun L, Snider JV, Cosentino LM, Lee KH. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV principle from Polyalthia suberosa. J Nat Prod. 1993 Jul;56(7):1130-3. doi: 10.1021/np50097a017. PMID: 8377018. View Source
• [3] Sashidhara KV, Singh SP, Srivastava A, Puri A. Identification of cytotoxic cycloartane triterpenoids from the leaves of Polyalthia longifolia var. pendula. Bioorg Med Chem Lett. 2010 Oct 1;20(19):5767-71. doi: 10.1016/j.bmcl.2010.07.136. View Source

Suberosol: Quantitative Anti-HIV Evidence

Anti-HIV EC50 in H9 Lymphocytes

In the H9 lymphocyte acute HIV-1 replication model, suberosol achieves an EC50 of 3 μg/mL (equivalent to approximately 6.6 μM based on molecular weight of 454.7 g/mol) [1]. This potency is directly comparable to betulinic acid, a widely cited lupane-type triterpenoid anti-HIV agent, which exhibits an EC50 of 1.4 μM in the identical H9 lymphocyte assay system [2]. While betulinic acid demonstrates greater molar potency (1.4 μM vs. 6.6 μM), suberosol represents a distinct C31 lanostane chemotype with a unique stereochemical arrangement that may engage alternative molecular targets or resistance profiles not fully recapitulated by betulinic acid [3].

Anti-HIV EC50 in H9 Lymphocytes

Cross-study comparable

3 μg/mL (approx 6.6 μM)

Betulinic acid: 1.4 μM
Oleanolic acid: ~3.7 μM

Supports potency range screening in triterpenoid anti-HIV research

Cross-study data; assay conditions may vary

Evidence Dimension	Anti-HIV-1 replication inhibitory activity (EC50)
Target Compound Data	3 μg/mL (~6.6 μM)
Comparator Or Baseline	Betulinic acid: 1.4 μM
Quantified Difference	Betulinic acid is approximately 4.7-fold more potent on a molar basis
Conditions	Acutely infected H9 lymphocyte cells

Why This Matters

Quantitative potency comparison enables researchers to select between chemotypes based on required molar activity thresholds or mechanistic differentiation.

• [1] Li HY, Sun NJ, Kashiwada Y, Sun L, Snider JV, Cosentino LM, Lee KH. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV principle from Polyalthia suberosa. J Nat Prod. 1993 Jul;56(7):1130-3. doi: 10.1021/np50097a017. PMID: 8377018. View Source
• [2] Fujioka T, Kashiwada Y, Kilkuskie RE, Cosentino LM, Ballas LM, Jiang JB, Janzen WP, Chen IS, Lee KH. Anti-AIDS agents, 11. Betulinic acid and platanic acid as anti-HIV principles from Syzigium claviflorum, and the anti-HIV activity of structurally related triterpenoids. J Nat Prod. 1994 Feb;57(2):243-7. doi: 10.1021/np50104a008. PMID: 8176401. View Source
• [3] Sashidhara KV, Singh SP, Srivastava A, Puri A. Identification of cytotoxic cycloartane triterpenoids from the leaves of Polyalthia longifolia var. pendula. Bioorg Med Chem Lett. 2010 Oct 1;20(19):5767-71. doi: 10.1016/j.bmcl.2010.07.136. View Source

Therapeutic Index in H9 Lymphocytes

Suberosol displays an in vitro therapeutic index (TI) of approximately 6.7 in the H9 lymphocyte system, derived from its anti-HIV EC50 of 3 μg/mL and its cytotoxic IC50 of 20 μg/mL against uninfected H9 cells [1]. This selectivity profile is less favorable than that of betulinic acid, which demonstrates an IC50 of 13 μM for uninfected H9 cells and an EC50 of 1.4 μM, yielding a TI of ~9.3 [2]. However, suberosol's defined cytotoxicity-concentration relationship enables rational dose selection and contrasts with cycloartane triterpenoids from Cassia occidentalis, which exhibit EC50 values of 2.23 μM and 4.36 μM but for which parallel cytotoxicity data in the same cellular context are not reported, limiting comparative therapeutic window assessment [3].

Therapeutic Index (H9)

Cross-study comparable

TI ≈ 6.7

IC50 = 20 μg/mL (uninfected H9)
EC50 = 3 μg/mL (infected H9)

Defines cytotoxicity window for assay design

Unmodified natural product selectivity baseline

Evidence Dimension	In vitro therapeutic index (TI = IC50,cyto / EC50,antiviral)
Target Compound Data	TI = 20 μg/mL / 3 μg/mL = 6.7
Comparator Or Baseline	Betulinic acid: TI = 13 μM / 1.4 μM = 9.3; Cycloartane 2/5: TI not calculable
Quantified Difference	Suberosol TI is 6.7, versus betulinic acid TI of 9.3
Conditions	H9 lymphocyte cells

Why This Matters

A quantified therapeutic index supports dose-range finding and informs risk-benefit analysis during compound selection for antiviral screening campaigns.

• [1] Li HY, Sun NJ, Kashiwada Y, Sun L, Snider JV, Cosentino LM, Lee KH. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV principle from Polyalthia suberosa. J Nat Prod. 1993 Jul;56(7):1130-3. doi: 10.1021/np50097a017. PMID: 8377018. View Source
• [2] Fujioka T, Kashiwada Y, Kilkuskie RE, Cosentino LM, Ballas LM, Jiang JB, Janzen WP, Chen IS, Lee KH. Anti-AIDS agents, 11. Betulinic acid and platanic acid as anti-HIV principles from Syzigium claviflorum, and the anti-HIV activity of structurally related triterpenoids. J Nat Prod. 1994 Feb;57(2):243-7. doi: 10.1021/np50104a008. PMID: 8176401. View Source
• [3] Li SF, Di YT, Wang YH, Tan CJ, Fang X, Zhang Y, Zheng YT, Li L, He HP, Li SL, Hao XJ. Cycloartane triterpenoids from Cassia occidentalis. Planta Med. 2012 May;78(7):617-21. doi: 10.1055/s-0031-1298244. View Source

C31 Lanostane vs. C30 Triterpenoid Scaffolds

Suberosol is a C31 lanostane triterpenoid featuring a 24-methylidene substituent, a structural element absent in the C30 cycloartane scaffold, which instead possesses a characteristic 9β,19-cyclopropane ring [1]. Comparative anti-HIV evaluation reveals that cycloartane triterpenoids from Cassia occidentalis (compounds 2 and 5) exhibit EC50 values of 2.23 μM and 4.36 μM, respectively, in an anti-HIV-1 assay [2]. Suberosol, at ~6.6 μM, falls within a similar micromolar range but derives from a lanostane rather than cycloartane core. This subclass distinction is critical because cycloartanes and lanostanes differ in their biosynthetic origins, three-dimensional ring conformations, and metabolic susceptibility profiles, which can influence in vivo pharmacokinetics and off-target interactions [3]. For procurement decisions, the lanostane vs. cycloartane classification is not interchangeable for studies probing triterpenoid scaffold-specific mechanisms.

C31 Lanostane vs C30 Scaffolds

Class-level inference

C31 tetracyclic; 24-methylidene

Structurally distinct from C30 anti-HIV triterpenoids

No suberosol target identified; MoA may diverge

Evidence Dimension	Anti-HIV-1 replication inhibitory activity (EC50)
Target Compound Data	~6.6 μM (C31 lanostane)
Comparator Or Baseline	Cycloartane 2: 2.23 μM; Cycloartane 5: 4.36 μM (C30 cycloartanes)
Quantified Difference	Potencies are within the same micromolar order but derive from distinct triterpenoid subclasses
Conditions	Anti-HIV-1 cell-based assay

Why This Matters

Scaffold-level differentiation ensures that procurement aligns with research objectives focused on lanostane-specific biology rather than generic triterpenoid activity.

• [1] Li HY, Sun NJ, Kashiwada Y, Sun L, Snider JV, Cosentino LM, Lee KH. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV principle from Polyalthia suberosa. J Nat Prod. 1993 Jul;56(7):1130-3. doi: 10.1021/np50097a017. PMID: 8377018. View Source
• [2] Li SF, Di YT, Wang YH, Tan CJ, Fang X, Zhang Y, Zheng YT, Li L, He HP, Li SL, Hao XJ. Cycloartane triterpenoids from Cassia occidentalis. Planta Med. 2012 May;78(7):617-21. doi: 10.1055/s-0031-1298244. View Source
• [3] Hill RA, Connolly JD. Triterpenoids. Nat Prod Rep. 2013 Jul;30(7):1028-65. doi: 10.1039/c3np70032a. View Source

Exclusive Natural Source: Polyalthia suberosa as a Non-Synthetic, Species-Specific Metabolite

Suberosol is a phytochemical isolated exclusively from the stems and leaves of Polyalthia suberosa (Roxb.) Thwaites, a plant species in the Annonaceae family native to South and Southeast Asia [1]. Unlike betulinic acid, which is widely distributed across multiple plant families (e.g., Betulaceae, Platanaceae, Rhamnaceae) and is commercially available as a commodity natural product, suberosol's natural occurrence is restricted to a single species [2]. This exclusivity imposes supply chain constraints that directly affect procurement: suberosol is not a generic commodity triterpenoid and must be sourced from specialized natural product suppliers or isolated de novo. For research programs requiring authentic, botanically verified suberosol (as opposed to structurally similar but biologically distinct analogs), source verification is essential. Substitution with more readily available triterpenoids (e.g., betulinic acid, oleanolic acid) will not recapitulate the specific pharmacological fingerprint of suberosol.

Evidence Dimension	Natural distribution and commercial availability
Target Compound Data	Exclusive to Polyalthia suberosa; limited commercial supply
Comparator Or Baseline	Betulinic acid: widely distributed (multiple plant families); commodity availability
Quantified Difference	Qualitative difference in botanical exclusivity
Conditions	Phytochemical distribution analysis

Why This Matters

Procurement planning must account for species-specific natural product sourcing rather than generic triterpenoid catalog ordering.

• [1] Li HY, Sun NJ, Kashiwada Y, Sun L, Snider JV, Cosentino LM, Lee KH. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV principle from Polyalthia suberosa. J Nat Prod. 1993 Jul;56(7):1130-3. doi: 10.1021/np50097a017. PMID: 8377018. View Source
• [2] Fujioka T, Kashiwada Y, Kilkuskie RE, Cosentino LM, Ballas LM, Jiang JB, Janzen WP, Chen IS, Lee KH. Anti-AIDS agents, 11. Betulinic acid and platanic acid as anti-HIV principles from Syzigium claviflorum, and the anti-HIV activity of structurally related triterpenoids. J Nat Prod. 1994 Feb;57(2):243-7. doi: 10.1021/np50104a008. PMID: 8176401. View Source

Suberosol: Anti-HIV Research Applications

Anti-HIV Lead Discovery & Scaffold Diversification

Given suberosol's C31 lanostane chemotype and defined EC50 of 3 μg/mL in H9 cells, it serves as a structurally distinct starting point for scaffold-hopping campaigns seeking to identify HIV inhibitors with novel resistance profiles [1]. Unlike betulinic acid and its derivatives, which have been extensively optimized as maturation inhibitors, suberosol represents a comparatively underexplored lanostane template [2]. Researchers pursuing alternative triterpenoid scaffolds for HIV drug discovery should prioritize suberosol procurement to evaluate its activity against drug-resistant viral strains and to map structure-activity relationships distinct from those of lupane and cycloartane series [3].

Comparative MoA Studies in HIV Replication

Suberosol's therapeutic index of 6.7, derived from parallel EC50 and IC50 determinations in the H9 lymphocyte system, enables direct quantitative comparison with other triterpenoid anti-HIV agents such as betulinic acid (TI = 9.3) [1]. This defined cytotoxicity-concentration relationship supports dose-ranging studies and makes suberosol a suitable reference compound for experiments evaluating the relationship between triterpenoid scaffold geometry and antiviral selectivity [2]. Researchers designing comparative pharmacology experiments across multiple triterpenoid chemotypes should include suberosol as a representative C31 lanostane with fully characterized in vitro therapeutic parameters.

Polyalthia Chemical Taxonomy & Library Screening

Due to its exclusive occurrence in Polyalthia suberosa, suberosol functions as a species-specific chemotaxonomic marker [1]. Analytical laboratories and natural product research groups requiring authenticated suberosol as a reference standard for botanical authentication, phytochemical profiling, or quality control of Polyalthia suberosa-derived materials should procure the pure compound. Substitution with other triterpenoids will invalidate analytical method validation and chemotaxonomic interpretation [2].

Cytotoxicity Baseline for Antiviral Assay Development

Suberosol is a rare C31 lanostane triterpenoid with documented anti-HIV activity, whereas the majority of commercial natural product libraries are dominated by C30 triterpenoids (betulinic acid, oleanolic acid, ursolic acid) [1]. Procurement of suberosol enriches screening collections with a structurally underrepresented lanostane chemotype, increasing the probability of identifying scaffold-specific biological activities that would be missed by libraries biased toward more common triterpenoid subclasses [2].

Application

Selection Property

Validation Focus

Anti-HIV scaffold diversification

C31 lanostane; 3β,15α diol

Potency comparison vs C30 triterpenoids (assay-dependent)

Comparative MoA studies

Uncharacterized target vs HIV-1 maturation

Pathway-specific replication inhibition assays

Phytochemical library screening

Defined anti-HIV principle from P. suberosa

Reference standard for lanostane calibration

Cytotoxicity baseline validation

Reported cytotoxicity window (H9 cells)

Discriminate antiviral activity from non-specific effects

• [1] Li HY, Sun NJ, Kashiwada Y, Sun L, Snider JV, Cosentino LM, Lee KH. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV principle from Polyalthia suberosa. J Nat Prod. 1993 Jul;56(7):1130-3. doi: 10.1021/np50097a017. PMID: 8377018. View Source
• [2] Fujioka T, Kashiwada Y, Kilkuskie RE, Cosentino LM, Ballas LM, Jiang JB, Janzen WP, Chen IS, Lee KH. Anti-AIDS agents, 11. Betulinic acid and platanic acid as anti-HIV principles from Syzigium claviflorum, and the anti-HIV activity of structurally related triterpenoids. J Nat Prod. 1994 Feb;57(2):243-7. doi: 10.1021/np50104a008. PMID: 8176401. View Source
• [3] Sashidhara KV, Singh SP, Srivastava A, Puri A. Identification of cytotoxic cycloartane triterpenoids from the leaves of Polyalthia longifolia var. pendula. Bioorg Med Chem Lett. 2010 Oct 1;20(19):5767-71. doi: 10.1016/j.bmcl.2010.07.136. View Source